(E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide

• IUPAC Name: N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide
• InChI: InChI=1S/C16H12ClFN2OS/c1-2-20-14-12(17)4-3-5-13(14)22-16(20)19-15(21)10-6-8-11(18)9-7-10/h3-9H,2H2,1H3
• InChI Key: NJWWVCFCQVWRMU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12ClFN2OS
• Molecular Weight: 334.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “(E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide” are not explicitly mentioned in the search results.

Scientific Research Applications

(E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide has been studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been studied as a potential anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to induce apoptosis in cancer cells. In the field of pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. In the field of biochemistry, this compound has been studied for its potential as a tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of (E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibitors have been shown to have anti-cancer properties, and it is believed that the anti-cancer activity of this compound may be due to its inhibition of HDACs.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis in cancer cells. In vivo studies have shown that this compound inhibits the growth of tumors in mice. In addition, this compound has been shown to have neuroprotective effects in vitro and in vivo, and it has also been shown to improve cognitive function in mice.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide in lab experiments include its potential as a tool for studying protein-protein interactions and its potential as a drug candidate for the treatment of various diseases. However, the limitations of using this compound in lab experiments include its low yield and the fact that its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on (E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide. One direction is to further investigate its mechanism of action and its potential as a drug candidate for the treatment of various diseases. Another direction is to investigate its potential as a tool for studying protein-protein interactions. Additionally, future research could focus on improving the yield of this compound and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of (E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide involves the reaction of 4-chloro-3-ethylbenzo[d]thiazol-2(3H)-amine with 4-fluorobenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine, and the product is obtained after purification through column chromatography. The yield of the product is typically around 50%.